Cas no 14068-53-2 (2-Amino-5-ethyl-1,3,4-thiadiazole)
2-Amino-5-ethyl-1,3,4-thiadiazole is a heterocyclic organic compound featuring a thiadiazole core substituted with an amino group at the 2-position and an ethyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich nitrogen and sulfur atoms enhance its ability to participate in nucleophilic and coordination reactions, facilitating the development of biologically active molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its versatility in functionalization makes it particularly useful for constructing complex heterocyclic frameworks, contributing to its prominence in medicinal chemistry and material science applications.
14068-53-2 structure
Product Name:2-Amino-5-ethyl-1,3,4-thiadiazole
CAS No:14068-53-2
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD00003111
CID:49624
PubChem ID:26444
Update Time:2025-10-16
2-Amino-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethyl-1,3,4-thiadiazol-2-amine
- 2-Amino-5-ethyl-1,3,4-thiadiazole
- IFLAB-BB F1918-0074
- 4-thiadiazol-2-amine,5-ethyl-3
- 4-thiadiazole,2-amino-5-ethyl-3
- 2-Amino-5-ethyl-1,5,4-thiadiazole
- 5-Ethyl-2-amino-1,3,4-thiadiazole
- 1,3,4-Thiadiazol-2-amine, 5-ethyl-
- 5-ETHYL-[1,3,4]THIADIAZOL-2-YLAMINE
- AKOS BBS-00004451
- BP9
- 2-Amino-5-ethyl-1,3,4-thiadiazole, 97%
- GEO-00127
- NS00024561
- 14068-53-2
- FT-0611168
- NSC 75711
- AM90247
- bmse000176
- EN300-17868
- EINECS 237-921-4
- DTXSID5065699
- Z57052870
- 1,4-Thiadiazol-2-amine, 5-ethyl-
- 1,3,4-THIADIAZOLE, 2-AMINO-5-ETHYL-
- BRN 0113614
- CHEBI:86540
- NSC-75711
- 4-27-00-08073 (Beilstein Handbook Reference)
- 1,4-Thiadiazole, 2-amino-5-ethyl-
- BB 0217151
- 3vp4
- SCHEMBL94109
- NCIOpen2_000899
- Q27159228
- AT18875
- NSC75711
- CHEMBL568688
- N859FE3PD7
- BS-3768
- MFCD00003111
- SY011462
- W-108197
- MZW
- 5-Ethyl-1,3,4-thiadiazol-2-amine #
- AKOS000100064
- STK279467
- DTXCID1034559
- 5-Ethyl-(1,3,4)thiadiazol-2-ylamine
- DB-020469
-
- MDL： MFCD00003111
- Inchi： 1S/C4H7N3S/c1-2-3-6-7-4(5)8-3/h2H2,1H3,(H2,5,7)
- InChI Key： QXTRPGAMVIONMK-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1CC
- BRN： 113614
Computed Properties
- Exact Mass: 129.03600
- Monoisotopic Mass: 129.036068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.9
- Topological Polar Surface Area: 80
Experimental Properties
- Color/Form: White or cream crystalline powder
- Density: 1.220 (estimate)
- Melting Point: 200-203 °C (lit.)
- Boiling Point: 250
- Flash Point: 115.4°C
- Refractive Index: 1.5800 (estimate)
- PSA: 80.04000
- LogP: 1.26390
- Solubility: Not determined
2-Amino-5-ethyl-1,3,4-thiadiazole Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39-S36/37/39-S22
- RTECS：XI3095000
-
Hazardous Material Identification：
- Safety Term：S22;S26;S36/37/39
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
2-Amino-5-ethyl-1,3,4-thiadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-5-ethyl-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059007421-500g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 500g |
490.06 USD | 2021-06-01 | |
| TRC | A294515-2.5g |
2-Amino-5-ethyl-1,3,4-thiadiazole |
14068-53-2 | 2.5g |
$ 45.00 | 2022-06-08 | ||
| TRC | A294515-5g |
2-Amino-5-ethyl-1,3,4-thiadiazole |
14068-53-2 | 5g |
$ 60.00 | 2022-06-08 | ||
| Apollo Scientific | OR24075-25g |
2-Amino-5-ethyl-1,3,4-thiadiazole |
14068-53-2 | 97% | 25g |
£175.00 | 2025-02-19 | |
| Apollo Scientific | OR24075-100g |
2-Amino-5-ethyl-1,3,4-thiadiazole |
14068-53-2 | 97% | 100g |
£683.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00886-5g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 5g |
¥143.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00886-25g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 25g |
¥556.0 | 2024-07-19 | |
| Ambeed | A386660-1g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 1g |
$12.0 | 2025-02-26 | |
| Ambeed | A386660-5g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 5g |
$16.0 | 2025-02-26 | |
| Ambeed | A386660-25g |
5-Ethyl-1,3,4-thiadiazol-2-amine |
14068-53-2 | 97% | 25g |
$57.0 | 2025-02-26 |
2-Amino-5-ethyl-1,3,4-thiadiazole Related Literature
-
Ahmed A. Fadda,M. Abd El Salam,Eman H. Tawfik,E.?M. Anwar,H. A. Etman RSC Adv. 2017 7 39773
14068-53-2 (2-Amino-5-ethyl-1,3,4-thiadiazole) Related Products
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